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An In-Depth Technical Guide to the Structure and Stereochemistry of alpha-D-
Galactopyranose

Introduction
alpha-D-Galactopyranose is the cyclic hemiacetal form of the monosaccharide D-galactose.

[1][2] As a C-4 epimer of glucose, it is a fundamental building block in various biologically

significant molecules, including the disaccharide lactose, blood group antigens, and cell

surface glycoproteins and glycolipids.[3] Its specific three-dimensional structure and

stereochemistry are critical for molecular recognition events, enzymatic processing, and its

overall function in biological systems. This guide provides a detailed examination of its

structure, the experimental methods used for its characterization, and its role in biological

recognition.

Molecular Structure and Stereochemistry
D-Galactose, an aldohexose, exists in equilibrium between its open-chain and cyclic forms. The

pyranose form, a six-membered ring containing five carbon atoms and one oxygen atom, is the

most stable in solution. The cyclization occurs through the nucleophilic attack of the hydroxyl

group on C-5 onto the aldehyde carbon (C-1), creating a new stereocenter known as the

anomeric carbon.
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The Haworth projection is a conventional way to represent the cyclic structure of

monosaccharides in a simplified three-dimensional perspective.[4] For alpha-D-
Galactopyranose, the key stereochemical features are:

Anomeric Carbon (C-1): The hydroxyl group is positioned below the plane of the ring, which

defines it as the alpha (α) anomer.[1][5]

C-2 and C-3: The hydroxyl groups are directed down and up, respectively.

C-4: The hydroxyl group is positioned above the plane of the ring, distinguishing it from

glucose where this group is below the plane.

C-5: The exocyclic hydroxymethyl group (-CH2OH) is positioned above the plane of the ring

for the D-configuration.[5]
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Haworth Projection of alpha-D-Galactopyranose
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Chair Conformation of alpha-D-Galactopyranose
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Workflow for X-ray Crystallography
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Computational Phase

1. Purify α-D-Galactopyranose
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3. Mount Crystal and Irradiate
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4. Collect Diffraction Pattern Data

5. Solve the Phase Problem
(Direct Methods)

Data Processing

6. Generate Electron
Density Map

7. Build Atomic Model

8. Refine Structure

Final 3D Structure

 
Workflow for NMR Spectroscopy
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Final Solution Structure
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Biological Recognition of Terminal α-D-Galactopyranose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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